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Compound of Interest

Compound Name: JB170

Cat. No.: B8201647

For Immediate Use by Laboratory Personnel: This document provides critical safety and
logistical guidance for the handling and disposal of JIB170 (CAS No. 2705844-82-0), a potent
and highly specific PROTAC (Proteolysis Targeting Chimera) Aurora A kinase degrader.
Adherence to these procedures is mandatory to ensure personnel safety and mitigate
environmental hazards.

Personal Protective Equipment (PPE)

All personnel handling JB170 must use the following personal protective equipment. This is
based on the compound's classification as a combustible solid and its potential hazards as a
bioactive small molecule.
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PPE Category Item Specification

Tightly fitting, offering
Eye Protection Safety Goggles protection against dust and

splashes.

Chemical-impermeable. Nitrile
Hand Protection Gloves or neoprene gloves are

recommended.

Standard laboratory coat, fully

Body Protection Laboratory Coat

buttoned.

Recommended when handling
Respiratory Protection Facemask or Respirator the powder form to avoid

inhalation of dust particles.

Operational Plan: Handling and Storage

JB170 is a white to beige powder.[1] Proper handling and storage are crucial to maintain its
stability and prevent accidental exposure.

Handling:

¢ Ventilation: Always handle JB170 in a well-ventilated area, preferably within a chemical fume
hood.

¢ Avoid Dust Formation: Take care to avoid the formation of dust and aerosols during handling.

» Electrostatic Discharge: Use non-sparking tools and take measures to prevent fire caused by
electrostatic discharge.

o Contact Avoidance: Avoid direct contact with skin, eyes, and clothing.
Storage:
o Temperature: Store at 2-8°C for short-term storage and -20°C for long-term storage.

o Container: Keep the container tightly closed in a dry and cool place.
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e Incompatibilities: Store apart from strong oxidizing agents and foodstuffs.

Disposal Plan

Dispose of JB170 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations.

o Waste Classification: JB170 is classified under Water Hazard Class (WGK) 3, indicating it is
highly hazardous to water. Do not allow it to enter drains or the environment.

e Disposal Method:
o Collect waste material in a suitable, sealed, and properly labeled container.
o Dispose of through a licensed professional waste disposal service.

o Contaminated packaging should be disposed of in the same manner as the unused
product.

Experimental Workflow: Safe Handling of JB170

The following diagram outlines the procedural flow for safely handling JB170 in a laboratory
setting.
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JB170 Safe Handling Workflow
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'
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Cleanup & Disposal
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'
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l
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Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of JB170, from preparation to disposal.
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JB170 Signaling Pathway Inhibition

JB170 functions as a PROTAC to induce the degradation of Aurora A kinase, a key regulator of
cell cycle progression. This targeted degradation leads to S-phase arrest and apoptosis in
cancer cells.

JB170 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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